2-bromo-4,7,7-trimethyl-3-oxo-N-[3-(trifluoromethyl)phenyl]bicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 2-bromo-4,7,7-trimethyl-3-oxo-N-[3-(trifluoromethyl)phenyl]bicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H19BrF3NO2/c1-15(2)16(3)7-8-17(15,12(19)13(16)24)14(25)23-11-6-4-5-10(9-11)18(20,21)22/h4-6,9,12H,7-8H2,1-3H3,(H,23,25)
• InChI Key: VDOMLYFVXWUOML-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(C(C2=O)Br)C(=O)NC3=CC=CC(=C3)C(F)(F)F)C)C
• Molecular Formula: C18H19BrF3NO2
• Molecular Weight: 418.2 g/mol

Description

2-bromo-4,7,7-trimethyl-3-oxo-N-[3-(trifluoromethyl)phenyl]bicyclo[2.2.1]heptane-1-carboxamide is a useful research compound. Its molecular formula is C18H19BrF3NO2 and its molecular weight is 418.2g/mol. The purity is usually 95%.
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Scientific Research Applications

Cyclotrimerization and Structural Studies

Copper(I) thiophen-2-carboxylate has been successfully used in the trimerization of bicyclic vic-bromotrimethyltin olefins, demonstrating the efficiency of copper catalysis in synthesizing complex bicyclic structures with high yields (Borsato et al., 2002). Additionally, the synthesis and X-ray crystal structure analysis of the p-bromoanilide derivative of bicyclo[2.2.0]hexane-l-carboxylic acid offer insights into the effects of substituents on the bicyclic skeleton, potentially relevant to understanding the structural aspects of similar compounds (Forman et al., 1998).

Synthesis and Chemical Transformations

Research on enaminoketones and their halogenation reactions provides a foundation for understanding the chemical behavior and synthetic routes that might apply to bicyclic carboxamides with similar functional groups (Jirkovsky, 1974). The preparation, characterization, and stereochemistry of 2-methyl-2-silabicyclo(2.2.1)heptane derivatives highlight the versatility and reactivity of bicyclic compounds containing silicon, which might parallel the reactivity of structurally similar bicyclic carboxamides (Hosomi et al., 1983).

Advanced Applications

The exploration of N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides as selective KCNQ2 and KCNQ4 channel openers illustrates the potential biomedical applications of bicyclic carboxamides in modulating ion channels, suggesting a broad area of research for compounds with similar backbones (Yu et al., 2011). The microwave-assisted synthesis of methyl (1S,2R,4S,5S)-7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate through unexpected stereoselective substitution reaction provides a novel synthetic pathway that could be relevant for the efficient synthesis of complex bicyclic carboxamides (Onogi et al., 2012).